Cas no 95644-98-7 (2,4-Dimethyl-3-nitroanisole)

• Product Name: 2,4-Dimethyl-3-nitroanisole
• CAS No: 95644-98-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5007779
• PubChem ID: 13369967
• Update Time: 2025-04-23

2,4-Dimethyl-3-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-nitroanisole
• 1-Methoxy-2,4-dimethyl-3-nitrobenzene
• ULMZAUPUONYPNI-UHFFFAOYSA-N
• AKOS000278150
• E87960
• 95644-98-7
• SCHEMBL10732474
• DB-421675
• 2,4-Dimethyl-3-nitroanisole

• Inchi： 1S/C9H11NO3/c1-6-4-5-8(13-3)7(2)9(6)10(11)12/h4-5H,1-3H3
• InChI Key： ULMZAUPUONYPNI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2,4-Dimethyl-3-nitroanisole

Professional Introduction to 2,4-Dimethyl-3-nitroanisole (CAS No. 95644-98-7)

2,4-Dimethyl-3-nitroanisole, with the chemical formula C₉H₉NO₄, is a nitro-substituted aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 95644-98-7, exhibits a unique structural framework that makes it a valuable intermediate in the development of various chemical applications. The presence of both methyl and nitro functional groups imparts distinct reactivity, enabling its use in diverse synthetic pathways.

The nitroanisole derivative has been extensively studied for its potential applications in medicinal chemistry. Recent advancements in the field have highlighted its role as a precursor in the synthesis of bioactive molecules. Specifically, researchers have been exploring its utility in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. The electron-withdrawing nature of the nitro group and the electron-donating methyl groups synergistically influence the electronic properties of the molecule, making it a versatile building block for further functionalization.

In pharmaceutical research, 2,4-Dimethyl-3-nitroanisole (CAS No. 95644-98-7) has been investigated for its potential in developing novel therapeutic agents. The nitro group can be selectively reduced to an amine, which is a common transformation in drug synthesis. This property allows for the introduction of amine functionalities into complex molecular architectures, facilitating the creation of drugs targeting various biological pathways. Additionally, the aromatic ring system provides a stable platform for further derivatization, enabling chemists to tailor the compound’s properties for specific applications.

Recent studies have also demonstrated the compound’s relevance in materials science. The nitroanisole derivative has been employed in the synthesis of advanced polymers and dyes due to its ability to form stable conjugated systems. These conjugated polymers exhibit desirable optical and electronic properties, making them suitable for applications in organic electronics and photovoltaic devices. The structural flexibility offered by the methyl and nitro substituents allows for fine-tuning of polymer properties, such as thermal stability and charge transport efficiency.

The synthesis of 2,4-Dimethyl-3-nitroanisole (CAS No. 95644-98-7) typically involves nitration and methylation reactions starting from anisole derivatives. Advanced synthetic methodologies have been developed to improve yield and selectivity, ensuring high purity for downstream applications. Catalytic processes and green chemistry principles have been increasingly adopted to minimize waste and energy consumption during production. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

From an industrial perspective, the demand for nitroanisole derivatives like 2,4-Dimethyl-3-nitroanisole (CAS No. 95644-98-7) continues to grow due to their broad utility across multiple sectors. Pharmaceutical companies are particularly interested in leveraging this compound for drug discovery programs, while material scientists explore its potential in next-generation technologies. The compound’s well-documented reactivity and structural features make it a preferred choice for researchers seeking reliable intermediates for their projects.

The safety profile of 2,4-Dimethyl-3-nitroanisole (CAS No. 95644-98-7) is another critical aspect that has been thoroughly evaluated. While handling any chemical requires adherence to standard laboratory protocols, this compound has demonstrated reasonable stability under typical storage conditions. Proper ventilation and personal protective equipment are recommended during its use to ensure safe handling practices are maintained at all times.

In conclusion, 2,4-Dimethyl-3-nitroanisole (CAS No. 95644-98-7) represents a fascinating compound with extensive applications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions across various scientific disciplines. As ongoing research continues to uncover new possibilities for this molecule, its importance is expected to further solidify within the chemical community.